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Cat. No.: B1214360

Prepared for: Researchers, Scientists, and Drug Development Professionals

Preamble: This document provides a comprehensive technical overview of Murexide, a
compound often known by the trade name Aminon. Murexide, chemically identified as the
ammonium salt of purpuric acid, serves as a crucial indicator in analytical chemistry, particularly
in complexometric titrations. This guide will delve into its core physical and chemical properties,
detail the experimental protocols for its application, and visualize its mechanism of action.

Core Chemical Identity

Murexide, or Ammonium Purpurate, is an organic compound with a rich history in both dyeing
and analytical chemistry.[1][2] It is the ammonium salt of purpuric acid and is notable for its
ability to form colored complexes with various metal ions, making it a valuable indicator for
guantifying these metals in solution.[3][4]

Physical and Chemical Properties

Murexide is a reddish-purple crystalline solid that is soluble in water.[1][5] Its aqueous solutions
exhibit distinct color changes in response to varying pH levels, appearing yellow in strongly
acidic conditions, reddish-purple in weakly acidic solutions, and blue-purple in alkaline
environments.[6][1][7] This pH-dependent chromism is fundamental to its function as an
indicator.

Table 1: Key Physical and Chemical Properties of Murexide
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Property Value Citations
Ammonium 2,6-dioxo-5-[(2,4,6-
trioxo-5-

IUPAC Name o R
hexahydropyrimidinylidene)ami
nol-3H-pyrimidin-4-olate
Ammonium Purpurate,

Synonyms Murexide, MX, Purpuric acid [1][8]
ammonium salt

CAS Number 3051-09-0 [61[81[9]

Molecular Formula CsHsNeOs [1]8]

Molar Mass 284.19 g/mol [8][10]

Appearance Red-purple to dark red powder  [6][8][11]

Melting Point Decomposes above 300 °C [51[12]
Soluble in water, slightly

Solubility soluble in ethanol, insoluble in (61 71[13]
ether.

Kai =0, pKaz = 9.2, pKas =
pKa Values P P P [7]

10.5

Maximum Absorbance (for

Calcium)

506 nm

[6]

Experimental Protocols

Murexide is predominantly used as an indicator in the complexometric titration of metal ions,

most notably calcium. The following protocols provide a detailed methodology for its

preparation and application.

Due to the instability of murexide in aqueous solutions, it is often prepared as a solid mixture or

fresh for immediate use.[14][15]

Method A: Solid Mixture
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e Weigh 0.2 g of murexide powder.
» Weigh 100 g of analytical grade sodium chloride (NaCl) or potassium sulfate (K=S0Oa4).[6][14]
o Combine the murexide and the salt in a mortar.

o Grind the mixture to a fine, homogeneous powder using a pestle. This process is known as
trituration.[16]

» Store the resulting dry powder in a tightly sealed, dry container, protected from light.[5] A
small scoop of this mixture is used for each titration.[16]

Method B: Liquid Indicator
e Dissolve 150 mg of murexide in 100 g of absolute ethylene glycol.[14]

» Store in a tightly stoppered bottle. This solution should be used promptly as it can degrade
over time.

This protocol outlines the determination of calcium concentration in a water sample using EDTA
(ethylenediaminetetraacetic acid) as the titrant and murexide as the indicator.

Reagents and Equipment:

Standardized 0.01 M EDTA solution

1 M Sodium Hydroxide (NaOH) solution

Murexide indicator (solid mixture as prepared above)

Water sample containing an unknown concentration of calcium ions

Burette, Erlenmeyer flask, pipette, and magnetic stirrer
Procedure:

e Pipette a known volume (e.g., 100 mL) of the water sample into a 250 mL Erlenmeyer flask.
[15][17]
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e Add approximately 10 mL of 1 M NaOH solution to the sample to raise the pH to between 12
and 13.[14][15] At this pH, any magnesium ions present will precipitate as magnesium
hydroxide, preventing interference with the calcium titration.[15]

e Add a small amount (a pinch or approximately 100-200 mg) of the murexide-NaCl solid
indicator mixture to the flask.[15][17] The solution should turn a pink or red-violet color,
indicating the formation of the calcium-murexide complex.[3]

« Titrate the solution immediately with the standardized 0.01 M EDTA solution, stirring
continuously.[14]

o Asthe EDTA is added, it will chelate the free calcium ions. Near the endpoint, the EDTA will
begin to displace the calcium from the murexide complex.

e The endpoint is reached when the color of the solution changes sharply from pink/red-violet
to a distinct purple.[17] This color change signifies that all the calcium has been complexed
by the EDTA.

e Record the volume of EDTA used. The concentration of calcium can then be calculated
based on the stoichiometry of the reaction (1:1 molar ratio between Ca?* and EDTA).[15]

Visualization of Mechanisms and Workflows

Murexide functions as a metal indicator by forming a colored complex with the metal ion being
titrated. During the titration, the titrant (EDTA) displaces the indicator from the metal-indicator
complex. The color change at the endpoint corresponds to the release of the free indicator into
the solution.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.nemi.gov/methods/method_pdf/5281/
https://www.titrations.info/EDTA-titration-calcium
https://www.titrations.info/EDTA-titration-calcium
https://www.titrations.info/EDTA-titration-calcium
https://egyankosh.ac.in/bitstream/123456789/13578/1/Experiment-13.pdf
https://pharmacyinfoline.com/metal-ion-indicators/
https://www.nemi.gov/methods/method_pdf/5281/
https://egyankosh.ac.in/bitstream/123456789/13578/1/Experiment-13.pdf
https://www.titrations.info/EDTA-titration-calcium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

At Endpoint

Free Murexide (Purple)

Before Titration During Titration EDTA displaces Murexide

Caz*-Murexide Complex (Red-Violet) EDTA chelates free Ca2*+

Ca2*-EDTA Complex (Colorless)

Click to download full resolution via product page
Caption: Mechanism of Murexide as a metal indicator in complexometric titration.

The following diagram illustrates the step-by-step workflow for the titrimetric determination of
calcium concentration using murexide.
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1. Sample Preparation
(100 mL water sample)

i

2. pH Adjustment
(Add 10 mL 1M NaOH to pH 12-13)

i

3. Add Murexide Indicator
(Solution turns pink/red-violet)

4. Titrate with 0.01 M EDTA
(Continuous stirring)

5. Observe Endpoint
(Color change to purple)

'

6. Record Volume of EDTA

(7. Calculate Calcium Concentratior)

Click to download full resolution via product page

Caption: Workflow for the determination of calcium via EDTA titration with Murexide.
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Synthesis of Murexide

Murexide can be synthesized through several methods. A common laboratory preparation
involves the reaction of alloxantin with ammonia.

Method:

o Heat alloxantin in ammonia gas to 100 °C.[6]

 Alternatively, digest alloxan with alcoholic ammonia at approximately 78 °C.[6]

e Another method involves treating uramil (5-aminobarbituric acid) with mercury oxide.[6][1]

A refined method for producing pure murexide involves:

Dissolving alloxantin in a large excess of boiling absolute alcohol.

Passing dry ammonia gas through the solution for about three hours.

Filtering the precipitated murexide from the solution.

Washing the precipitate with absolute alcohol and then drying it to obtain the anhydrous salt.

[6]

The synthesis of murexide is a multi-step process that begins with the degradative oxidation of
uric acid using nitric acid to form intermediate products like alloxan and uramil, which then react
to form purpuric acid. The addition of ammonia yields the final product, ammonium purpurate
(murexide).[18][19]

Conclusion

Murexide (Aminon) remains a significant tool in analytical chemistry due to its reliable and
clear indication of metal ion concentrations, particularly calcium. Its distinct color changes and
well-understood complexometric behavior make it an invaluable reagent for researchers and
scientists in various fields, including water quality analysis and materials science. This guide
has provided the essential technical details required for its effective and accurate application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Murexide (Aminon)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214360#physical-and-chemical-properties-of-
aminon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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